N-({4-[5-(Hydroxymethyl)furan-2-yl]phenyl}carbamothioyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
N-({4-[5-(Hydroxymethyl)furan-2-yl]phenyl}carbamothioyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
Brand Name:
Vulcanchem
CAS No.:
894880-03-6
VCID:
VC0505416
InChI:
InChI=1S/C21H18N2O5S/c24-12-16-6-8-17(28-16)13-1-4-15(5-2-13)22-21(29)23-20(25)14-3-7-18-19(11-14)27-10-9-26-18/h1-8,11,24H,9-10,12H2,(H2,22,23,25,29)
SMILES:
C1COC2=C(O1)C=CC(=C2)C(=O)NC(=S)NC3=CC=C(C=C3)C4=CC=C(O4)CO
Molecular Formula:
C21H18N2O5S
Molecular Weight:
410.4g/mol
N-({4-[5-(Hydroxymethyl)furan-2-yl]phenyl}carbamothioyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
CAS No.: 894880-03-6
Main Products
VCID: VC0505416
Molecular Formula: C21H18N2O5S
Molecular Weight: 410.4g/mol
![N-({4-[5-(Hydroxymethyl)furan-2-yl]phenyl}carbamothioyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide - 894880-03-6](/images/no_structure.jpg)
| CAS No. | 894880-03-6 |
|---|---|
| Product Name | N-({4-[5-(Hydroxymethyl)furan-2-yl]phenyl}carbamothioyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
| Molecular Formula | C21H18N2O5S |
| Molecular Weight | 410.4g/mol |
| IUPAC Name | N-[[4-[5-(hydroxymethyl)furan-2-yl]phenyl]carbamothioyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
| Standard InChI | InChI=1S/C21H18N2O5S/c24-12-16-6-8-17(28-16)13-1-4-15(5-2-13)22-21(29)23-20(25)14-3-7-18-19(11-14)27-10-9-26-18/h1-8,11,24H,9-10,12H2,(H2,22,23,25,29) |
| Standard InChIKey | MWUDDUHNTYMPIB-UHFFFAOYSA-N |
| SMILES | C1COC2=C(O1)C=CC(=C2)C(=O)NC(=S)NC3=CC=C(C=C3)C4=CC=C(O4)CO |
| Canonical SMILES | C1COC2=C(O1)C=CC(=C2)C(=O)NC(=S)NC3=CC=C(C=C3)C4=CC=C(O4)CO |
| PubChem Compound | 2983349 |
| Last Modified | Nov 11 2021 |
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